2-fluoro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[3-(furan-3-yl)-3-hydroxypropyl]benzenesulfonamide
• InChI: InChI=1S/C13H14FNO4S/c14-11-3-1-2-4-13(11)20(17,18)15-7-5-12(16)10-6-8-19-9-10/h1-4,6,8-9,12,15-16H,5,7H2
• InChI Key: VFLLLRQBYWUWTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)NCCC(C2=COC=C2)O
• Molecular Formula: C13H14FNO4S
• Molecular Weight: 299.32 g/mol

Description

2-fluoro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide, also known as GSK-3β inhibitor VIII, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a potent and selective inhibitor of glycogen synthase kinase-3 beta (GSK-3β), an enzyme that plays a crucial role in various cellular processes, including cell differentiation, proliferation, and apoptosis.

Scientific Research Applications

NMR Studies and Fluorosubstitution The synthesis of 2-fluoro- and 3-fluoro-substituted thiophenes, pyrroles, and furans, including compounds with structures similar to the chemical , has been studied. These compounds have demonstrated significant changes in coupling constants and NMR chemical shifts, highlighting their potential for diverse applications in chemical research (Dvornikova et al., 2003).

Enzyme Inhibition Another research application includes the study of enzyme inhibition. For example, certain para-substituted benzenesulfonamides have been studied as inhibitors for bovine carbonic anhydrase II, providing insights into molecular interactions and binding processes in enzymes (Gao et al., 1995).

Development of COX-2 Inhibitors Research into 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives, which are structurally related to 2-fluoro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide, has led to the development of COX-2 inhibitors. These studies have shown the potential of these compounds in the treatment of diseases like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).

Fluorometric Sensing A pyrazoline derivative, structurally related to the compound , has been used for metal ion selectivity based on fluorometric detection. This demonstrates the potential for such compounds in developing new sensors and detection methods (Bozkurt et al., 2018).

Novel Electrophilic Fluorinating Reagents Research on novel fluorinating reagents, such as N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide, has been conducted to improve the enantioselectivity of products in chemical reactions, which is relevant to the synthesis and manipulation of compounds like 2-fluoro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide (Yasui et al., 2011).